Cas no 140898-76-6 (Benzo[b]thiophene, 3-bromo-2-iodo-)

• Product Name: Benzo[b]thiophene, 3-bromo-2-iodo-
• CAS No: 140898-76-6
• MF: C₈H₄BrIS
• MW: 338.990832328796
• CID: 1308441
• PubChem ID: 85638060
• Update Time: 2025-10-28

Benzo[b]thiophene, 3-bromo-2-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 3-bromo-2-iodo-
• SCHEMBL24442088
• 140898-76-6
• BS-45884
• 3-Bromo-2-iodobenzo[b]thiophene
• 2-iodo-3-bromo-benzo[b]thiophene
• E93632
• MFCD28669418
• 3-bromo-2-iodo-1-benzothiophene

• Inchi： 1S/C8H4BrIS/c9-7-5-3-1-2-4-6(5)11-8(7)10/h1-4H
• InChI Key： CVVNUGQTAJJZGV-UHFFFAOYSA-N
• SMILES： IC1=C(C2C=CC=CC=2S1)Br

Computed Properties

• Exact Mass: 337.82572
• Monoisotopic Mass: 337.826
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 4.3

Experimental Properties

• Density: 2.240±0.06 g/cm3(Predicted)
• Melting Point: 75.5-77.1 °C
• Boiling Point: 365.3±22.0 °C(Predicted)
• PSA: 0

Additional information on Benzo[b]thiophene, 3-bromo-2-iodo-

Benzo[b]thiophene, 3-bromo-2-iodo- (CAS No. 140898-76-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Benzo[b]thiophene, 3-bromo-2-iodo-, with the chemical identifier CAS No. 140898-76-6, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural framework, featuring both bromo and iodo substituents, makes it an invaluable building block for further functionalization through cross-coupling reactions and other synthetic methodologies.

The< strong>benzo[b]thiophene scaffold is a fused ring system consisting of a benzene ring and a thiophene ring, which is known for its stability and reactivity. The presence of halogen atoms at the 3-position (bromo) and 2-position (iodo) enhances its utility in pharmaceutical applications. These substituents are strategically positioned to facilitate nucleophilic aromatic substitution (SNAr) reactions, which are widely employed in medicinal chemistry for constructing complex molecular architectures.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from< strong>benzo[b]thiophene derivatives. The< strong>CAS No. 140898-76-6 compound has been extensively studied for its potential in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. For instance, studies have demonstrated its utility in generating inhibitors of tyrosine kinases, which play a pivotal role in cell signaling pathways associated with various diseases.

One of the most notable applications of< strong>Benzo[b]thiophene, 3-bromo-2-iodo- is in the development of small-molecule modulators of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that are involved in numerous physiological processes. The structural features of< strong>benzo[b]thiophene derivatives make them ideal candidates for designing selective GPCR ligands. Recent research has highlighted the use of this compound in synthesizing ligands for the serotonin receptor (5-HT receptor), which is implicated in mood disorders such as depression and anxiety.

The halogenated< strong>benzo[b]thiophene core also finds utility in the synthesis of antiviral agents. The ability to introduce diverse functional groups at the 3-bromo and 2-iodo positions allows for the creation of molecules with enhanced binding affinity to viral targets. For example, researchers have leveraged this compound to develop inhibitors of viral proteases, which are essential enzymes for viral replication. These inhibitors have shown promise in preclinical studies as potential treatments for emerging viral infections.

The synthetic versatility of< strong>CAS No. 140898-76-6 extends beyond pharmaceutical applications. It has been utilized in materials science for the development of organic semiconductors and light-emitting diodes (OLEDs). The conjugated system of the< strong>benzo[b]thiophene ring facilitates electron delocalization, making it an attractive candidate for optoelectronic devices. Additionally, its halogenated derivatives exhibit interesting photophysical properties that can be harnessed for advanced display technologies.

In conclusion, Benzo[b]thiophene, 3-bromo-2-iodo- (CAS No. 140898-76-6) is a multifaceted compound with significant implications in pharmaceutical synthesis and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel therapeutic agents and advanced materials. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a pivotal role in addressing some of the most pressing challenges in medicine and technology.